3-Fluoro-N-acetylneuraminic acid
Overview
Description
3-Fluoro-N-acetylneuraminic acid is a derivative of N-Acetylneuraminic acid (Neu5Ac or NANA), which is the predominant sialic acid found in human cells and many mammalian cells . It is used for research and development purposes .
Synthesis Analysis
The synthesis of this compound involves the addition of F2 to methyl 5-acetamideo-2,6-anhydro-4,7,8,9-tetra-O-acetyl-2,3,5-trideoxy-D-glycero-D-galacto-non-2-enopyranosonate in acetic acid . This process results in a mixture of compounds, including this compound .Molecular Structure Analysis
The molecular formula of this compound is C11H17FNO9 .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound are not well-documented. The molecular formula is C11H17FNO9 .Scientific Research Applications
Synthesis and Chemical Properties
3-Fluoro-N-acetylneuraminic acid and its derivatives are synthesized for various scientific research purposes. One study details the preparation of 9-fluoro-9-deoxy-N-[2-14C]acetylneuraminic acid from 6-fluoro-6-deoxy-N-acetylmannosamine, which is used to study enzyme reactions (Conradt, Bünsch, & Brossmer, 1984). Another research synthesizes a series of 2,3-difluoro-N-acetylneuraminic acid derivatives as potential inhibitors of sialidases (Hader & Watts, 2013).
Biological Interactions and Functions
This compound is used to study cell surface sialic acid, which is significant for cell-to-cell interactions, immunogenic properties, and metastasis (Sharma & Korytnyk, 1982). It's also used in understanding the enzymatic processes, such as its glycosidic attachment to proteins by sialyltransferase and its removal by sialidase (Devries & Binkley, 1972).
Analytical Applications
This compound is also significant in analytical biochemistry. For instance, a study describes a method for determining N-acetylneuraminic acid and its derivatives in human and rat sera using high-performance liquid chromatography (Hara et al., 1989).
Clinical Implications
Research has explored its role in the context of influenza virus, where derivatives of N-acetylneuraminic acid, including this compound, have been assessed for inhibitory activity against neuraminidases from various viral and bacterial sources (Meindl et al., 1974).
Safety and Hazards
Properties
IUPAC Name |
(2R,4R,5R,6R)-5-acetamido-3-fluoro-2,4-dihydroxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]oxane-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H18FNO9/c1-3(15)13-5-7(18)9(12)11(21,10(19)20)22-8(5)6(17)4(16)2-14/h4-9,14,16-18,21H,2H2,1H3,(H,13,15)(H,19,20)/t4-,5-,6-,7-,8-,9?,11+/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ALJLGESFXXDPKH-GPBUIYQJSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1C(C(C(OC1C(C(CO)O)O)(C(=O)O)O)F)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)N[C@@H]1[C@H](C([C@](O[C@H]1[C@@H]([C@@H](CO)O)O)(C(=O)O)O)F)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18FNO9 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10919371 |
Source
|
| Record name | 3,5-Dideoxy-3-fluoro-5-[(1-hydroxyethylidene)amino]non-2-ulopyranosonic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10919371 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
327.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
921-40-4 |
Source
|
| Record name | 3-Fluoro-N-acetylneuraminic acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000921404 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 3,5-Dideoxy-3-fluoro-5-[(1-hydroxyethylidene)amino]non-2-ulopyranosonic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10919371 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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